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Compound Name: Direct Red 13

CAS No.: 1937-35-5

Cat. No.: B156214

Get Quote

An In-depth Technical Guide to Direct Red 13
Introduction
Direct Red 13, also known by its Colour Index name C.I. 22155, is a significant member of the

double azo class of direct dyes.[1] These dyes are characterized by their ability to dye

cellulosic fibers, such as cotton and viscose, directly from an aqueous solution without the

need for a mordant. Direct Red 13 is a water-soluble anionic dye, typically available as a

sodium salt of the sulfonic acid.[2] Its molecular structure, containing multiple azo groups (-

N=N-) as chromophores, is responsible for its characteristic red hue. This guide provides a

comprehensive overview of the chemical structure, properties, synthesis, and applications of

Direct Red 13 for researchers, scientists, and professionals in drug development and related

fields.

Chemical Identity and Core Properties
A thorough understanding of the fundamental chemical and physical properties of Direct Red
13 is crucial for its effective application and for predicting its behavior in various experimental

and industrial settings.

Key Identifiers and Molecular Characteristics:
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Property Value Source(s)

C.I. Name C.I. Direct Red 13, 22155 [1][3]

CAS Number 1937-35-5 [1][3][4][5][6]

Synonyms

Direct Bordeaux B, Direct

Bordeaux GB, Direct Jujube

Red GB

[3][4]

Molecular Formula C₃₂H₂₂N₆Na₂O₇S₂ [1][3][4][5]

Molecular Weight 712.66 g/mol [1][3][4][5]

Appearance Brown or Red-Brown Powder [1][3][4]

Chemical Structure:

The molecular architecture of Direct Red 13 is centered around a double azo linkage system.

This structure is synthesized through a specific sequence of diazotization and coupling

reactions, which will be detailed in the synthesis section.

Chemical Structure of Direct Red 13

Caption: The chemical structure of Direct Red 13, illustrating the double azo linkages and

sulfonic acid groups that confer its color and water solubility.

Physicochemical and Dyeing Properties
The performance of Direct Red 13 as a dye is dictated by its solubility, stability in various

chemical environments, and its fastness to external factors like light and washing.

Solubility and Solution Characteristics:

Direct Red 13 exhibits good solubility in water, forming a wine-red solution.[1][4] It is also

soluble in ethanol and cellosolve but is insoluble in most other organic solvents.[1][4][5] The

aqueous solution of Direct Red 13 is sensitive to changes in pH and the presence of strong

electrolytes.
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In the presence of strong sulfuric acid, the solution turns blue, and a red precipitate forms

upon dilution.[1][3][4]

Concentrated nitric acid turns the solution a brownish-yellow color.[4]

The addition of strong hydrochloric acid to the dye solution results in a purple precipitate.[1]

[3][4]

A thick sodium hydroxide solution will cause an orange-brown precipitate to form.[1][3][4]

Fastness Properties:

The fastness of a dye refers to its resistance to fading or running when exposed to various

conditions. The following table summarizes the fastness ratings for Direct Red 13 on a scale of

1 to 5, where 5 is the highest resistance.

Fastness Property Rating Source(s)

Light Fastness 4-5 [3][4][7]

Washing Fastness 2 [3][4]

Rubbing Fastness (Dry) 4 [3][4]

Rubbing Fastness (Wet) 3 [3][4]

Acid Resistance 1 [1][6]

Alkali Resistance 4-5 [1][6]

Synthesis of Direct Red 13
The manufacturing of Direct Red 13 is a multi-step process involving the diazotization of an

aromatic amine followed by two sequential coupling reactions. This process is a classic

example of azo dye synthesis.

Manufacturing Protocol:

Diazotization: The process begins with the double nitriding (diazotization) of 4,4'-

diaminobenzanilide. This is achieved by treating the amine with nitrous acid (generated in
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situ from sodium nitrite and a strong acid) at a low temperature to form a bis-diazonium salt.

First Coupling Reaction: The resulting bis-diazonium salt is then coupled with 4-

aminonaphthalene-1-sulfonic acid (naphthionic acid). This reaction typically occurs under

acidic conditions.

Second Coupling Reaction: The intermediate product from the first coupling is then coupled

with 6-amino-4-hydroxynaphthalene-2-sulfonic acid (Gamma acid) under acidic conditions to

yield the final Direct Red 13 molecule.[1]

4,4'-Diaminobenzanilide Bis-diazonium Salt

 Double Nitriding
(Diazotization) 

Intermediate Product

 First Coupling
(Acidic) 

4-Aminonaphthalene-1-sulfonic acid Direct Red 13

 Second Coupling
(Acidic) 

6-Amino-4-hydroxynaphthalene-2-sulfonic acid

Click to download full resolution via product page

Caption: Synthetic pathway of Direct Red 13.

Industrial and Research Applications
Direct Red 13 is primarily used for dyeing and printing on a variety of substrates due to its

good dye absorption rate, especially at temperatures between 80-100°C.[1][3][5]

Textile Dyeing and Printing:

The main application of Direct Red 13 is in the dyeing of cellulosic fibers like cotton and

viscose, where it produces a dark bluish-red color.[4] It is also used for dyeing silk, polyamide,

and viscose/polyamide blended fabrics.[1][3][4]

Dyeing Process: The dyeing process for cotton and viscose fibers with Direct Red 13 is

sensitive to salt concentration and requires careful temperature control.[4] It is advisable to

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b156214/docs?utm_src=pdf-body#direct-red-13-chemical-structure-and-properties
http://www.worlddyevariety.com/direct-dyes/direct-red-13.html
https://www.benchchem.com/product/b156214/docs?utm_src=pdf-body-img#direct-red-13-chemical-structure-and-properties
https://www.benchchem.com/product/b156214/docs?utm_src=pdf-body#direct-red-13-chemical-structure-and-properties
https://www.benchchem.com/product/b156214/docs?utm_src=pdf-body#direct-red-13-chemical-structure-and-properties
http://www.worlddyevariety.com/direct-dyes/direct-red-13.html
https://www.chinainterdyes.com/direct-dye/DIRECT-RED-13.html
https://enochdye.com/pigments/tds/?color196.html
https://www.benchchem.com/product/b156214/docs?utm_src=pdf-body#direct-red-13-chemical-structure-and-properties
https://emperordye.com/tds/direct-red-13.html
http://www.worlddyevariety.com/direct-dyes/direct-red-13.html
https://www.chinainterdyes.com/direct-dye/DIRECT-RED-13.html
https://emperordye.com/tds/direct-red-13.html
https://www.benchchem.com/product/b156214/docs?utm_src=pdf-body#direct-red-13-chemical-structure-and-properties
https://emperordye.com/tds/direct-red-13.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156214?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


slowly heat the dye bath and incrementally add salt to achieve a uniform color.[4] Allowing

the dye bath to cool naturally to 80°C after the dyeing cycle aids in dye exhaustion.[4]

Printing: Direct Red 13 can be used for the direct printing of cotton and viscose fabrics.[4]

Prepare Dye Bath

Introduce Fabric

Slowly Heat to 80-100°C

Incrementally Add Salt

Hold at Temperature

Natural Cooling to 80°C

Rinse and Dry

Dyed Fabric

Click to download full resolution via product page
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Caption: A typical workflow for dyeing cellulosic fibers with Direct Red 13.

Other Applications:

Beyond textiles, Direct Red 13 is also used for the coloration of paper and leather.[1][3][4] Its

water-soluble nature makes it suitable for applications where the dye is applied from an

aqueous medium.

Safety and Handling
As with all chemical compounds, proper safety precautions should be observed when handling

Direct Red 13. It is recommended to consult the Safety Data Sheet (SDS) for detailed

information on potential hazards, handling procedures, and personal protective equipment.

While specific toxicity data for Direct Red 13 is not readily available in the provided search

results, azo dyes as a class can present certain hazards, and some have been found to be

mutagenic. Therefore, appropriate laboratory practices should be followed to minimize

exposure.

Conclusion
Direct Red 13 is a versatile and widely used double azo dye with significant applications in the

textile, paper, and leather industries. Its chemical structure, characterized by multiple azo

linkages and sulfonic acid groups, dictates its color, solubility, and dyeing properties. A

comprehensive understanding of its synthesis, physicochemical characteristics, and application

methodologies is essential for its effective and safe utilization in both industrial and research

settings. Further research into its toxicological profile and the development of more

environmentally benign dyeing processes will continue to be areas of importance.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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